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Compound of Interest

Compound Name: 4-Methoxybenzoic Acid

Cat. No.: B3418939 Get Quote

Technical Support Center: 4-Methoxybenzoic
Acid
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address solubility challenges with 4-Methoxybenzoic acid in aqueous solutions.

The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the key physicochemical properties of 4-
Methoxybenzoic acid?
Understanding the fundamental properties of 4-Methoxybenzoic acid (also known as p-Anisic

acid) is the first step in troubleshooting solubility issues.[1] Key properties are summarized

below.
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Property Value Source

Molecular Formula C₈H₈O₃ [1][2][3][4]

Molecular Weight 152.15 g/mol

Appearance White crystalline solid/powder

Melting Point 182-185 °C

pKa ~4.47 - 4.50 (at 25 °C)

Water Solubility
Approx. 0.3 g/L (300 mg/L) at

20°C

LogP (Octanol/Water) 1.96

Solubility in other solvents

Highly soluble in ethanol,

ether, and ethyl acetate.

Soluble in boiling water.

Q2: Why is 4-Methoxybenzoic acid poorly soluble in
neutral aqueous solutions?
4-Methoxybenzoic acid's limited water solubility is primarily due to its molecular structure. It

contains a hydrophobic aromatic (benzene) ring and a methoxy group (-OCH₃), which are

nonpolar. While the carboxylic acid (-COOH) group can form hydrogen bonds with water, the

overall hydrophobic character of the molecule dominates in neutral pH, leading to poor

aqueous solubility.

Q3: How does temperature affect the solubility of 4-
Methoxybenzoic acid?
Like many organic compounds, the solubility of 4-Methoxybenzoic acid in water and other

solvents increases with temperature. It is notably more soluble in hot or boiling water compared

to cold water. This property can be useful for preparing saturated solutions that may remain

supersaturated upon cooling, although precipitation can occur.
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Problem: My 4-Methoxybenzoic acid is not dissolving in
my aqueous buffer.
This is a common issue. The following workflow provides a step-by-step guide to address this

problem.
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Start: Undissolved
4-Methoxybenzoic acid

Is the solution pH > 6.5?

Method 1: pH Adjustment
Increase pH to > 8 using NaOH

or another suitable base.

No

pH adjustment is not an option or
did not work sufficiently.

Yes

Is the compound
fully dissolved?

Success: Solution Prepared

Yes

No

Method 2: Co-solvency
Add a water-miscible organic

solvent (e.g., Ethanol, PG, DMSO).

Method 3: Complexation
Use cyclodextrins (e.g., HP-β-CD)

to form an inclusion complex.
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Low pH ( < pKa 4.5 ) High pH ( > pKa 4.5 )

4-Methoxybenzoic Acid
(C₈H₈O₃)

-COOH form (neutral)

Result: Insoluble Precipitate

4-Methoxybenzoate
(C₈H₇O₃⁻)

-COO⁻ form (anionic)

Result: Soluble in Solution

 Add Base (e.g., NaOH)
 Add Acid (e.g., HCl) 

Weigh 4-Methoxybenzoic acid

Add small volume of
100% co-solvent (e.g., Ethanol)

Vortex/sonicate until
fully dissolved

Slowly add aqueous buffer
 to final volume while vortexing

Observe for precipitation

Stock solution ready

No

Precipitation occurred.
Increase co-solvent ratio.

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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